Cas no 935753-02-9 (5-fluoro-2-nitropyridine 1-oxide)

5-fluoro-2-nitropyridine 1-oxide structure
935753-02-9 structure
Product Name:5-fluoro-2-nitropyridine 1-oxide
CAS No:935753-02-9
MF:C5H3FN2O3
MW:158.087324380875
CID:873132
PubChem ID:2763105
Update Time:2025-04-19

5-fluoro-2-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-nitropyridine 1-oxide
    • 2-Nitro-5-fluoropyridine N-oxide
    • 5-fluoro-2-nitro-1-oxidopyridin-1-ium
    • 935753-02-9
    • DTXSID30376740
    • FT-0733399
    • Inchi: 1S/C5H3FN2O3/c6-4-1-2-5(8(10)11)7(9)3-4/h1-3H
    • InChI Key: VCULLFRHZQRKNL-UHFFFAOYSA-N
    • SMILES: FC1C=CC([N+](=O)[O-])=[N+](C=1)[O-]

Computed Properties

  • Exact Mass: 158.01300
  • Monoisotopic Mass: 158.01277012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 404℃
  • Flash Point: 198℃
  • PSA: 71.28000
  • LogP: 1.68560

5-fluoro-2-nitropyridine 1-oxide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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